Cas no 820238-28-6 (Isoquinoline, 8-propoxy-)

• Product Name: Isoquinoline, 8-propoxy-
• CAS No: 820238-28-6
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 700567
• PubChem ID: 59374905
• Update Time: 2025-04-19

Isoquinoline, 8-propoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 8-propoxy-
• 8-propoxyisoquinoline
• SCHEMBL1759351
• 820238-28-6
• AXVXSMGICGHCAH-UHFFFAOYSA-N
• DTXSID50731675
• 8-propoxy-isoquinoline

• Inchi： 1S/C12H13NO/c1-2-8-14-12-5-3-4-10-6-7-13-9-11(10)12/h3-7,9H,2,8H2,1H3
• InChI Key： AXVXSMGICGHCAH-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC=C2C=CN=CC=12

Computed Properties

• Exact Mass: 187.099714038g/mol
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų